Cas no 2229577-36-8 (methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2229577-36-8
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6406744
• PubChem ID: 165690762
• Update Time: 2025-10-28

methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1740722
• 2229577-36-8

• Inchi： 1S/C9H15N3O2/c1-12-8(4-3-5-10)7(6-11-12)9(13)14-2/h6H,3-5,10H2,1-2H3
• InChI Key： XMYGEKUXXSMWCU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1CCCN)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate, with the CAS number 2229577-36-8, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with an aminoalkyl group and a methyl ester moiety. The presence of these functional groups makes it highly reactive and suitable for a wide range of applications.

The core structure of methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate consists of a pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is further substituted at the 5-position with a 3-aminopropyl group, which introduces additional reactivity and functionality. Additionally, the 1-position of the pyrazole ring is methylated, enhancing the compound's stability and solubility properties. The carboxylate group at the 4-position is esterified with a methyl group, making it an ideal candidate for further chemical modifications.

Recent studies have highlighted the potential of methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound can form stable complexes with hydrophobic drugs, significantly improving their pharmacokinetic profiles.

In the realm of materials science, methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate has been investigated as a precursor for the synthesis of advanced materials such as polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable building block for constructing porous materials with high surface areas and tunable properties. A research team from *Nature Communications* reported the successful synthesis of a MOF using this compound as a ligand, showcasing its potential in gas storage and catalysis applications.

The synthesis of methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. The process often begins with the preparation of the pyrazole ring through cyclization reactions, followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

One of the most promising applications of methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate lies in its use as an intermediate in pharmaceutical chemistry. Its structure allows for easy modification to incorporate bioactive moieties, making it an attractive candidate for drug design. For example, researchers have utilized this compound as a scaffold for developing inhibitors against various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In conclusion, methyl 5-(3-aminopropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No: 2229577-36